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Compound of Interest

Compound Name: 1-Phenazinamine

Cat. No.: B1581912 Get Quote

In the dynamic landscape of pharmaceutical research and development, the safety of

laboratory personnel is paramount. This guide provides essential, immediate safety and

logistical information for handling 1-Phenazinamine. As a trusted partner in your scientific

endeavors, we aim to deliver value beyond the product itself, ensuring you have the knowledge

to operate safely and effectively.

Important Notice: A specific Safety Data Sheet (SDS) for 1-Phenazinamine (CAS No. 2876-22-

4) is not readily available in public databases. The following guidance is based on the known

hazards of the parent compound, Phenazine (CAS No. 92-82-0), and structurally related

compounds.[1][2] This conservative approach is essential to ensure the highest level of safety

in the absence of complete toxicological data. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance tailored to your

location and facilities.

Hazard Assessment: Understanding the Risks of 1-
Phenazinamine
While the toxicological properties of 1-Phenazinamine have not been thoroughly investigated,

the hazard profile of its parent compound, Phenazine, and its derivatives provides critical

insights. Phenazine is classified as harmful if swallowed and is suspected of causing genetic

defects (Germ Cell Mutagenicity Category 2).[1][3] Related compounds, such as 1-

Hydroxyphenazine, are known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[2]
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Based on this data, it is prudent to handle 1-Phenazinamine as a substance with the following

potential hazards:

Acute Oral Toxicity: Harmful if ingested.[1][2][3]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][2]

Skin Irritation/Corrosion: Potential to cause skin irritation upon contact.[2]

Eye Damage/Irritation: Potential to cause serious eye irritation.[2]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2]

These potential hazards necessitate a stringent personal protective equipment (PPE) protocol

to minimize exposure through all potential routes: inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment
(PPE)
The selection of appropriate PPE is contingent on the nature of the work being performed. The

following table outlines the recommended PPE for various laboratory operations involving 1-
Phenazinamine.
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Task/Operation Minimum PPE Requirement Rationale

Weighing and Aliquoting

(Solid)

Double Nitrile Gloves, Lab

Coat, Safety Goggles, and a

properly fitted N95 Respirator

(or higher) within a chemical

fume hood.

To prevent inhalation of fine

powders and to protect skin

and eyes from dust particles.

Double gloving provides an

extra layer of protection

against potential

contamination.[1]

Working with Solutions

Double Nitrile Gloves, Lab

Coat, and Chemical Splash

Goggles.

To protect against splashes of

the solution which could be

absorbed through the skin or

cause eye damage. A face

shield is recommended if there

is a significant splash risk.

Large-Scale Operations

Double Nitrile Gloves,

Chemical-resistant Gown,

Chemical Splash Goggles, and

a Face Shield. Work should be

conducted in a well-ventilated

area, preferably a walk-in fume

hood.

Increased potential for

splashes and aerosol

generation requires enhanced

skin and face protection.

Spill Cleanup

Double Nitrile Gloves,

Chemical-resistant Gown or

Coveralls, Chemical Splash

Goggles, Face Shield, and

appropriate Respiratory

Protection (based on spill size

and ventilation).

To ensure full-body protection

during the management of a

potentially hazardous spill.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when handling 1-Phenazinamine.
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Start: Task Assessment

Risk Evaluation

PPE Recommendation

Identify the task involving 1-Phenazinamine

Is the compound in solid form?

Is the compound in solution?

No

Solid Handling PPE:
- Double Nitrile Gloves

- Lab Coat
- Safety Goggles
- N95 Respirator

- Chemical Fume Hood

Yes

Is it a large-scale operation?

No

Solution Handling PPE:
- Double Nitrile Gloves

- Lab Coat
- Chemical Splash Goggles
- Face Shield (if splash risk)

Yes

No/Re-evaluate

Large-Scale PPE:
- Double Nitrile Gloves

- Chemical-resistant Gown
- Chemical Splash Goggles

- Face Shield
- Enhanced Ventilation

Yes

End: Perform Task Safely

Proceed with caution Proceed with cautionProceed with caution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581912#personal-protective-equipment-for-
handling-1-phenazinamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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